Cas no 861206-60-2 (6,8-Dibromo-2-[4-(4-methylpiperazin-1-yl)phenyl]quinoline)

• Product Name: 6,8-Dibromo-2-[4-(4-methylpiperazin-1-yl)phenyl]quinoline
• CAS No: 861206-60-2
• MF: C₂₀H₁₉Br₂N₃
• MW: 461.192962884903
• CID: 5013488
• Update Time: 2023-08-25

6,8-Dibromo-2-[4-(4-methylpiperazin-1-yl)phenyl]quinoline Chemical and Physical Properties

Names and Identifiers

• 6,8-dibromo-2-[4-(4-methylpiperazin-1-yl)phenyl]quinoline
• 6,8-dibromo-2-[4-(4-methylpiperazino)phenyl]quinoline
• 6,8-Dibromo-2-[4-(4-methylpiperazin-1-yl)phenyl]quinoline

• Inchi： 1S/C20H19Br2N3/c1-24-8-10-25(11-9-24)17-5-2-14(3-6-17)19-7-4-15-12-16(21)13-18(22)20(15)23-19/h2-7,12-13H,8-11H2,1H3
• InChI Key： UUGBWZRKWQUCLO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=CC(C3C=CC(=CC=3)N3CCN(C)CC3)=NC=21)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 5.2
• Topological Polar Surface Area: 19.4